Cas no 51015-29-3 (6-methyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 6-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 51015-29-3
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD00049168
• CID: 377598
• Update Time: 2026-05-14

6-methyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-6-methyl-
• 6-METHYL-1-TETRALONE
• 6-methyl-3,4-dihydro-2H-naphthalen-1-one
• 6-methyl-1,2,3,4-tetrahydronaphthalen-1-one
• 6-methyl-2,3,4-trihydronaphthalen-1-one
• 6-Methyl-3,4-dihydro-2H-naphthalin-1-on
• 6-Methyl-3,4-dihydronaphthalen-1(2H)-one
• 6-methyltetralone
• EINECS 256-913-1
• 1(2H)-Naphthalenone, 3,4-dihydro-6-methyl-
• HTW3PM158Y
• AK153238
• 6-methyltetralin-1-one
• 3,4-Dihydro-6-methylnaphthalen-1(2H)-one
• 6-METHYL-alpha-TETRALONE
• AMOT0763
• FPOGGJAFMWYNLI-UHFFFAOYSA-N
• FCH838452
• 3596AJ
• SBB01737

• MDL： MFCD00049168
• Inchi： 1S/C11H12O/c1-8-5-6-10-9(7-8)3-2-4-11(10)12/h5-7H,2-4H2,1H3
• InChI Key： FPOGGJAFMWYNLI-UHFFFAOYSA-N
• SMILES： O=C1C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 160.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07000
• LogP: 2.51400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins